
An In-depth Technical Guide to 3-
(Dimethylamino)propiophenone: Properties,

Structure, and Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-(Dimethylamino)propiophenone
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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Dimethylamino)propiophenone is a versatile organic compound classified as a Mannich

base.[1] Structurally, it is a β-aminoketone, featuring a propiophenone backbone with a

dimethylamino group at the β-position relative to the carbonyl group.[1] This arrangement of a

ketone and a tertiary amine within the same molecule imparts a unique reactivity profile,

making it a valuable starting material and intermediate in organic synthesis.[1] It is most

commonly handled in its more stable hydrochloride salt form, which exhibits increased stability

and solubility in polar solvents.[1][2] This guide provides a comprehensive overview of the

chemical properties, structure, synthesis, and applications of 3-
(dimethylamino)propiophenone, with a focus on its utility in research and drug development.

Chemical Structure and Properties
The chemical behavior of 3-(dimethylamino)propiophenone is dictated by the interplay of its

phenyl ketone and tertiary amine functionalities. The aromatic ring conjugated to the carbonyl

group influences the reactivity of the α- and β-carbons, while the dimethylamino group at the β-

position is key to its role in various chemical transformations.[1]
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The structure of 3-(dimethylamino)propiophenone consists of a phenyl group attached to a

three-carbon chain containing a carbonyl group at the 1-position and a dimethylamino group at

the 3-position.

Caption: Chemical structure of 3-(Dimethylamino)propiophenone.

Physical and Chemical Properties
The properties of 3-(dimethylamino)propiophenone and its hydrochloride salt are

summarized in the table below. The hydrochloride salt is a white to off-white crystalline powder.

[3]

Property
3-
(Dimethylamino)propiophe
none (Free Base)

3-
(Dimethylamino)propiophe
none Hydrochloride

CAS Number 3506-36-3[1][4] 879-72-1[1][2][3][5]

Molecular Formula C₁₁H₁₅NO[1][4]
C₁₁H₁₆ClNO[1][2] or

C₁₁H₁₅NO·HCl[3][6]

Molecular Weight 177.24 g/mol [1][4] 213.71 g/mol [1][2][3]

IUPAC Name
3-(dimethylamino)-1-

phenylpropan-1-one[1]

dimethyl-(3-oxo-3-

phenylpropyl)azanium;chloride

[2]

Melting Point Not readily available 150-156 °C[2][5][7]

Boiling Point Not readily available Decomposes before boiling[2]

Solubility Not readily available
Soluble in water and polar

organic solvents[2]

Appearance Not readily available
White to almost white powder

or crystals[3]

Synthesis of 3-(Dimethylamino)propiophenone
The most common and well-established method for synthesizing 3-
(dimethylamino)propiophenone is the Mannich reaction.[1][8] An alternative route involves
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the nucleophilic substitution of a halogenated precursor.[1][8]

Mannich Reaction
The Mannich reaction is a three-component condensation involving an active hydrogen

compound (acetophenone), an amine (dimethylamine), and a non-enolizable aldehyde

(formaldehyde).[1][8] The reaction proceeds through the formation of an iminium ion from

dimethylamine and formaldehyde, which is then attacked by the enol form of acetophenone.[8]

Acetophenone

Reflux in Ethanol
with catalytic HCl

Dimethylamine
Hydrochloride

Paraformaldehyde

3-(Dimethylamino)propiophenone
Hydrochloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(Dimethylamino)propiophenone via the

Mannich reaction.

The following protocol is a typical procedure for the synthesis of 3-
(dimethylamino)propiophenone hydrochloride:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine

acetophenone (0.5 mole), dimethylamine hydrochloride (0.65 mole), and paraformaldehyde

(0.22 mole).[9]

Solvent and Catalyst Addition: Add 80 mL of 95% ethanol and 1 mL of concentrated

hydrochloric acid.[9]

Reflux: Heat the mixture to reflux on a steam bath for 2 hours. The initial two-layered mixture

should become a homogeneous, yellowish solution as the paraformaldehyde dissolves.[9]
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[10]

Crystallization: Transfer the warm solution to a wide-mouthed Erlenmeyer flask. If the

solution is not clear, filter it while hot.[9]

Precipitation: While the solution is still warm, add 400 mL of acetone. Allow the mixture to

cool slowly to room temperature and then chill it in a refrigerator overnight to facilitate

crystallization.[9][10]

Isolation and Purification: Collect the resulting crystals by filtration and wash them with a

small amount of acetone. The crude product can be recrystallized from a hot ethanol-

acetone mixture for higher purity.[9][10] Drying the purified material at 70°C yields a product

with a melting point of 155–156°C.[9][10]

Alternative Synthesis: Nucleophilic Substitution
An alternative route to 3-(dimethylamino)propiophenone involves the nucleophilic

substitution of a β-halogenated propiophenone, such as β-bromopropiophenone, with

dimethylamine.[1][8] This method offers a more direct pathway by displacing the bromine atom

with the dimethylamine nucleophile.[1][8] The resulting free base is then typically converted to

the hydrochloride salt by treatment with hydrochloric acid.[1]

Analytical Characterization
The identity and purity of 3-(dimethylamino)propiophenone and its salts are typically

confirmed using a combination of spectroscopic and analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the chemical structure. For the hydrochloride salt, characteristic proton signals are observed

for the aromatic, methylene, and methyl groups.[11]

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the key functional

groups, particularly the carbonyl (C=O) stretch of the ketone and the C-N stretching

vibrations.[2]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the compound, confirming its molecular formula.[2]
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Argentometric Titration: The purity of the hydrochloride salt can be determined by titrating the

chloride ion with a standardized solution of silver nitrate.[12]

Applications in Research and Drug Development
3-(Dimethylamino)propiophenone serves as a valuable building block in the synthesis of

more complex molecules, particularly in the pharmaceutical and materials science fields.

Precursor for Biologically Active Compounds: It is a key starting material for the synthesis of

various derivatives with potential therapeutic applications. For instance, it has been used to

synthesize potential anticonvulsant and anti-Alzheimer's disease agents.[2] It is also a

reagent in the synthesis of selective inhibitors of African trypanosoma.[7]

Synthesis of β-Aminoketones and γ-Aminoalcohols: 3-(Dimethylamino)propiophenone and

its derivatives are effective precursors for the synthesis of a diverse range of β-

aminoketones and γ-aminoalcohols, which are important scaffolds in medicinal chemistry.[1]

Proteomics Research: In the field of proteomics, it can function as a crosslinking agent,

reacting with primary amines of lysine residues in proteins to stabilize protein complexes for

mass spectrometry analysis.[2]

Material Science: It can be a component in the synthesis of photoinitiators, which are crucial

for initiating polymerization reactions in the development of new materials.[2]

Safety and Handling
3-(Dimethylamino)propiophenone hydrochloride is classified as toxic if swallowed and

causes skin and serious eye irritation.[2][5] It should be handled with appropriate personal

protective equipment, including gloves, eye protection, and a respirator.[5] It is combustible and

may react with strong oxidizing agents.[2] Store in a dry, well-ventilated place.

Conclusion
3-(Dimethylamino)propiophenone, particularly in its hydrochloride form, is a fundamentally

important Mannich base with a well-defined role in organic synthesis. Its straightforward

synthesis via the Mannich reaction and its versatile reactivity make it an indispensable tool for

researchers in academia and industry. The ability to serve as a precursor to a wide array of
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more complex molecules, including those with significant biological activity, ensures its

continued relevance in the fields of medicinal chemistry and materials science. A thorough

understanding of its chemical properties, synthesis, and handling is crucial for its effective and

safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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